Sulfoxaflor-d3

• Molecular Formula: C10H10F3N3OS
• Molecular Weight: 280.29 g/mol
• InChI: InChI=1S/C10H10F3N3OS/c1-7(18(2,17)16-6-14)8-3-4-9(15-5-8)10(11,12)13/h3-5,7H,1-2H3/i1D3
• InChIKey: ZVQOOHYFBIDMTQ-FIBGUPNXSA-N

Sulfoxaflor-d3: Internal Standard for LC-MS/MS

Sulfoxaflor-d3 is a stable isotope-labeled analog of the sulfoximine insecticide Sulfoxaflor, in which three hydrogen atoms on the methyl group are replaced by deuterium atoms, resulting in a molecular formula of C₁₀H₇D₃F₃N₃OS and a molecular weight of 280.28 g/mol . This deuteration introduces a +3.02 Da mass shift relative to the unlabeled parent compound (277.27 g/mol), enabling its primary application as an internal standard (IS) for the quantitative analysis of Sulfoxaflor residues in complex matrices via liquid chromatography–tandem mass spectrometry (LC-MS/MS) [1]. As a member of the sulfoximine class, which acts as a nicotinic acetylcholine receptor (nAChR) agonist, the unlabeled compound is used globally to control sap-feeding pests; however, the d3-labeled version is specifically designed for analytical method development, method validation (AMV), and quality control (QC) applications [2].

Type Isotope-labeled internal standard (ISTD)

Labeling Deuterated (methyl-d3), distinct mass shift for MS discrimination

Use LC-MS/MS quantification of Sulfoxaflor residues in complex matrices

• [1] MedChemExpress. Sulfoxaflor-d3 (HY-118504S) Product Page. Available at: https://www.medchemexpress.eu/sulfoxaflor-d3.html View Source
• [2] Watson GB, Loso MR, Babcock JM, et al. Novel nicotinic action of the sulfoximine insecticide sulfoxaflor. Insect Biochem Mol Biol. 2011;41(7):432-439. View Source

Why Generic Substitution Fails for Sulfoxaflor-d3

Generic substitution fails because the core analytical function of Sulfoxaflor-d3—compensating for matrix effects and ionization variability in LC-MS/MS—requires near-identical physicochemical behavior to the target analyte, a property only provided by a stable isotope-labeled analog, not by unlabeled Sulfoxaflor or structurally similar compounds [1]. When unlabeled Sulfoxaflor (d0) is used as a surrogate IS, it cannot be distinguished from the native analyte by mass, leading to over- or under-estimation of residue concentrations, particularly in complex matrices like pollen, nectar, and animal tissues where matrix-induced signal suppression can exceed 30% . Similarly, non-isotopic structural analogs such as Imidacloprid-d4 or Clothianidin-d3 exhibit different extraction recovery, chromatographic retention, and ionization efficiency, which can introduce systematic quantification errors of 10-50% if not independently validated for each matrix . Only a true deuterated isotopologue like Sulfoxaflor-d3 co-elutes with the analyte and experiences identical sample preparation losses and ion source conditions, ensuring accurate internal standard-based correction.

IS Candidate

Key Limitation

Unlabeled Sulfoxaflor (d0)

Cannot be mass-resolved from the analyte; fails to correct matrix effects

Structural analog IS (e.g., Imidacloprid-d4)

Different retention and ionization; may introduce 10–50% quantification bias without matrix-specific validation

Only a co-eluting deuterated isotopologue ensures identical sample preparation and ion source behavior for reliable internal standard-based correction.

• [1] Restek. Choosing an Internal Standard. 2015. Available at: https://discover.restek.com/choosing-an-internal-standard/ View Source

Sulfoxaflor-d3 Analytical Performance Evidence

Mass Shift for Unambiguous MS Discrimination

Sulfoxaflor-d3 provides a definitive mass-to-charge (m/z) differentiation from unlabeled Sulfoxaflor, which is essential for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) quantification. The molecular weight of Sulfoxaflor-d3 is 280.28 g/mol, compared to 277.27 g/mol for unlabeled Sulfoxaflor (d0), yielding a mass shift of +3.02 Da . This mass difference ensures zero cross-talk between the analyte and internal standard channels in a triple quadrupole mass spectrometer, unlike the use of a structural analog IS where overlapping fragment ions can compromise specificity [1].

Mass Shift

Head-to-head

+3.02 Da

Unambiguous MS discrimination, zero cross-talk

Minimum recommended shift for isotope dilution

Evidence Dimension	Molecular weight and mass shift for MS discrimination
Target Compound Data	280.28 g/mol (Sulfoxaflor-d3)
Comparator Or Baseline	277.27 g/mol (unlabeled Sulfoxaflor, d0)
Quantified Difference	+3.02 Da (mass shift)
Conditions	Calculated from molecular formula; relevant for ESI-MS and LC-MS/MS analysis

Why This Matters

A +3 Da mass shift is the minimum recommended for avoiding isotopic cross-contribution from the analyte's natural abundance isotopes, making Sulfoxaflor-d3 the lightest viable deuterated IS for this compound class.

• [1] EURL-FV. Guidance Document on Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. SANTE/11312/2021. View Source

Co-Elution Chromatography for Matrix Effect Correction

As a deuterated isotopologue, Sulfoxaflor-d3 exhibits nearly identical chromatographic retention to the unlabeled analyte, a critical requirement for accurate isotope dilution mass spectrometry (IDMS). In reversed-phase LC conditions typical for pesticide residue analysis, Sulfoxaflor-d3 co-elutes within ±0.05 min of unlabeled Sulfoxaflor, while a structural analog IS such as Imidacloprid-d4 can show retention time differences of 0.2–0.5 min . Co-elution ensures that both analyte and IS experience identical matrix-induced ion suppression or enhancement, reducing quantification bias to <5%, compared to 10–30% bias reported when using non-co-eluting internal standards [1].

Co-Elution

Class-level inference

Δt <0.05 min (d3-IS) vs. 0.2–0.5 min (structural analog)

Identical matrix-effect correction; reduces calibration burden

Verify for target matrices

Evidence Dimension	Chromatographic co-elution and matrix effect correction
Target Compound Data	Retention time difference <0.05 min vs. unlabeled Sulfoxaflor (reversed-phase LC)
Comparator Or Baseline	Imidacloprid-d4 (structural analog IS): retention time difference 0.2–0.5 min vs. target analyte
Quantified Difference	Quantification bias <5% for co-eluting IS vs. 10–30% for non-co-eluting IS
Conditions	Typical reversed-phase UHPLC C18 column, water/acetonitrile + 0.1% formic acid mobile phase

Why This Matters

In procurement, selecting an IS that guarantees co-elution eliminates the need for additional matrix-matched calibration curves for each sample type, reducing method development time and cost.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. Available at: https://kcasbio.com/lc-ms-ms-internal-standards-critical-workflows/ View Source

High-Sensitivity Detection in Residue Methods

Analytical methods employing Sulfoxaflor-d3 as the internal standard have been validated for the determination of Sulfoxaflor residues in agricultural commodities. In brown rice, a method using deuterated Sulfoxaflor as IS achieved a limit of quantification (LOQ) of 0.02 mg/kg, which is ten-fold below the Korean Ministry of Food and Drug Safety maximum residue limit (MRL) of 0.2 mg/kg [1]. In contrast, a method using matrix-matched external standard calibration (without deuterated IS) for cantaloupe and eggplant reported a limit of detection (LOD) of 0.62–0.72 μg/kg, which, while sensitive, lacks the inherent recovery correction provided by isotope dilution [2].

Sensitivity

Cross-study comparable

LOQ 0.02 mg/kg (brown rice, IS method)

Meets regulatory MRL enforcement requirements

External standard methods reported higher LOD

Evidence Dimension	Limit of quantification (LOQ) in regulatory residue analysis
Target Compound Data	LOQ = 0.02 mg/kg (brown rice, with deuterated Sulfoxaflor IS)
Comparator Or Baseline	LOD = 0.62–0.72 μg/kg (cantaloupe/eggplant, external standard method without IS)
Quantified Difference	LOQ of 0.02 mg/kg is approximately 30-fold higher in concentration than the LOD; direct comparison limited by differing method approaches
Conditions	QuEChERS extraction + LC-MS/MS; brown rice for IS method; cantaloupe/eggplant for external standard method

Why This Matters

The validated LOQ using Sulfoxaflor-d3 as IS meets regulatory MRL enforcement requirements for global food trade, providing procurement confidence for contract laboratories.

• [1] Chung HS, Abd El-Aty AM, Kim SW, et al. Simultaneous determination of sulfoxaflor and its metabolites in brown rice and rice straw after field application using LC-MS/MS. Int J Environ Anal Chem. 2017;97(2):99-111. View Source
• [2] Chen AS, Cui YC, Qiang S, et al. Determination of sulfoxaflor residues in melon and eggplant by ultra-high performance liquid chromatography-tandem mass spectrometry. Sci Technol Food Ind. 2017;38(20):260-265. View Source

Isotopic Purity Minimizes Unlabeled Interference

The isotopic purity of Sulfoxaflor-d3 from reputable suppliers is specified as ≥98% deuterium incorporation at the methyl-d3 position [1]. This purity level ensures that <2% of the IS contributes signal to the unlabeled analyte channel, maintaining method accuracy within SANTE/11312/2021 guideline tolerances (±30% at the LOQ). Lower purity (e.g., 95%) or use of a 13C-labeled isotopologue with different isotopic enrichment can introduce a constant bias of 2–5% in calculated residue concentrations, which is unacceptable for enforcement methods [2].

Isotopic Purity

Supporting evidence

≥98% D incorporation

Ensures ≤2% unlabeled cross-contribution

Lot-dependent; verify vendor COA

Evidence Dimension	Isotopic purity and its impact on method accuracy
Target Compound Data	≥98% deuterium incorporation (Sulfoxaflor-d3)
Comparator Or Baseline	95% purity (hypothetical lower-grade deuterated IS)
Quantified Difference	≤2% cross-contribution vs. up to 5% for lower purity IS
Conditions	Vendor Certificate of Analysis (COA) specifications; applicable to LC-MS/MS IDMS methods

Why This Matters

Regulatory compliance in pesticide residue enforcement requires documented IS purity; sourcing ≥98% pure Sulfoxaflor-d3 reduces the risk of method failure during proficiency testing.

• [1] Amerigo Scientific. Sulfoxaflor (2-methyl-13C, 99%; D3, 98% cyanamide-15N2, 98%;13C,98%) Product Page. Available at: https://www.amerigoscientific.com/sulfoxaflor-2-methyl-13c-99-d3-98-cyanamide-15n2-98-13c-98-100-g-ml-in-methanol/ View Source
• [2] European Commission. SANTE/11312/2021 – Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. View Source

Back-Exchange Stability in Sample Preparation

The placement of three deuterium atoms on the terminal methyl group of Sulfoxaflor-d3 provides greater resistance to hydrogen-deuterium (H/D) back-exchange compared to single-deuterium-labeled analogs [1]. Under typical QuEChERS extraction conditions (acetonitrile/water, pH 5–7), Sulfoxaflor-d3 exhibits <1% H/D exchange over 24 hours, whereas O-deuterated or N-deuterated compounds can show 5–15% exchange within the same timeframe, leading to IS signal drift and quantification inaccuracy [2]. The methyl-d3 label is chemically inert under sample processing conditions, ensuring stable IS response throughout batch analyses.

H/D Stability

Class-level inference

Estimated >5× lower exchange vs. O-/N-deuterated IS

Resists back-exchange in sample preparation

Supports high-throughput without daily recalibration

Evidence Dimension	H/D back-exchange stability under sample preparation conditions
Target Compound Data	<1% H/D exchange over 24 hours (methyl-d3, QuEChERS conditions)
Comparator Or Baseline	O-deuterated or N-deuterated internal standards: 5–15% H/D exchange over 24 hours
Quantified Difference	At least 5-fold lower H/D exchange rate
Conditions	QuEChERS extraction, acetonitrile/water, pH 5–7, 24-hour bench stability

Why This Matters

Stable isotope labeling that resists back-exchange eliminates the need for daily IS recalibration, supporting high-throughput residue testing laboratories with >200 samples per batch.

• [1] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS Quantitation (Technical Note). Available at: https://www.linkedin.com/pulse/lcms-internalstandard-deuteratedstandard-massspectrometry View Source
• [2] Chromatographia. LC-MS-MS Experiences with Internal Standards. 2002. Available at: https://link.springer.com/article/10.1007/BF02493204 View Source

Sulfoxaflor-d3 Procurement Scenarios

EU Residue Enforcement for High-Water Commodities

When a contract laboratory must achieve SANTE/11312/2021 compliance for Sulfoxaflor residue quantification in commodities such as melon, eggplant, or rice, Sulfoxaflor-d3 is the required internal standard to correct for matrix effects inherent to high-water-content samples [1]. The co-elution property of the deuterated IS ensures that ion suppression in electrospray ionization, which can vary from 15% to over 40% depending on the sample, is accurately compensated, delivering recovery rates within the 70–120% acceptance range [2].

Trace-Level Detection in Pollen and Nectar

For ecological risk assessment studies measuring Sulfoxaflor residues in bee-relevant matrices (pollen, nectar), Sulfoxaflor-d3 enables isotope dilution quantification at concentrations as low as 0.02 mg/kg [1]. Without a deuterated IS, matrix interferences from co-extracted floral pigments and sugars can elevate baseline noise, preventing reliable quantification at the low ppb levels needed for pollinator safety evaluations [2].

Multi-Residue Screening in Food Safety Labs

In high-throughput food safety laboratories running multi-residue LC-MS/MS panels covering 200+ pesticides, Sulfoxaflor-d3 serves as a compound-specific IS within a panel of deuterated standards [1]. Its +3 Da mass shift avoids isotopic overlap with other neonicotinoid IS (e.g., Imidacloprid-d4 at +4 Da, Clothianidin-d3 at +3 Da), ensuring unambiguous quantification in a single chromatographic run [2].

Metabolism Studies in Target and Non-Target Species

When investigating the metabolic fate of Sulfoxaflor in insects, mammals, or plants, Sulfoxaflor-d3 provides a tracer-free internal standard that does not interfere with metabolite identification [1]. Unlike non-labeled structural analogs, the deuterated parent compound co-elutes with the administered Sulfoxaflor, enabling accurate determination of parent-to-metabolite ratios in tissue homogenates and excreta without introducing an exogenous chemical species that could alter metabolic kinetics [2].

Application

Selection Property

Validation Focus

EU Residue Enforcement (High-Water Commodities)

Co-elution and matrix-effect correction

Recovery within regulatory acceptance criteria

Ecological Risk Assessment (Pollen/Nectar)

High sensitivity at trace levels

LOQ meeting pollinator safety study requirements

Multi-Residue Screening Panels

Distinct mass shift avoids isotopic overlap

Unambiguous quantification in multi-pesticide methods

Metabolism Studies (Target/Non-Target Species)

Tracer-free internal standard

Parent-to-metabolite ratio accuracy without metabolic interference

• [1] European Commission. SANTE/11312/2021 – Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. View Source
• [2] Chung HS, Abd El-Aty AM, Kim SW, et al. Simultaneous determination of sulfoxaflor and its metabolites in brown rice and rice straw after field application using LC-MS/MS. Int J Environ Anal Chem. 2017;97(2):99-111. View Source